N-(1-Cyano-2,2-dimethylcyclopropyl)pyrimidine-4-carboxamide

• IUPAC Name: N-(1-cyano-2,2-dimethylcyclopropyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C11H12N4O/c1-10(2)5-11(10,6-12)15-9(16)8-3-4-13-7-14-8/h3-4,7H,5H2,1-2H3,(H,15,16)
• InChI Key: LPZGZJNDGQBOQT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C#N)NC(=O)C2=NC=NC=C2)C
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. For example, nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

Pyrimidines are common heterocyclic compounds found in many natural products as well as synthetic drugs. They contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

The highly electron-deficient character of the pyrimidine ring makes the nucleophilic aromatic substitution (SNAr) reaction a general approach to the synthesis of a wide variety of pyrimidine derivatives.

Mechanism of Action

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Future Directions

Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are given. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.